Cas no 2227714-77-2 ((3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid
• CAS No: 2227714-77-2
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 6304072
• PubChem ID: 165736431
• Update Time: 2025-05-23

(3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid
• EN300-1818252
• 2227714-77-2

• Inchi： 1S/C8H10O4/c1-5-2-3-7(12-5)6(9)4-8(10)11/h2-3,6,9H,4H2,1H3,(H,10,11)/t6-/m0/s1
• InChI Key： LSAXLAIDSIFXOI-LURJTMIESA-N
• SMILES： O1C(C)=CC=C1[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 170.05790880g/mol
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.7Ų

Additional information on (3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid

(3S)-3-Hydroxy-3-(5-Methylfuran-2-yl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2227714-77-2, commonly referred to as (3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and natural product research. This compound is notable for its unique structural features and its potential applications in drug discovery and development.

Structural Insights: The molecule consists of a propanoic acid backbone with a hydroxyl group and a 5-methylfuran substituent attached to the central carbon atom, which is also the chiral center (S configuration). The presence of the furan ring introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical transformations. Recent studies have highlighted the importance of this structure in mimicking natural products, particularly those found in certain fungal metabolites.

Synthesis and Isolation: The synthesis of (3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid has been achieved through a variety of methods, including enzymatic catalysis and total synthesis approaches. Researchers have explored the use of biocatalysts to achieve high enantioselectivity, which is crucial for its potential use in pharmaceutical applications. Additionally, this compound has been isolated from natural sources, such as specific fungal cultures, further underscoring its relevance in the study of natural products.

Biological Activity: Recent studies have demonstrated that (3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid exhibits promising biological activity, particularly in anti-inflammatory and antioxidant assays. Its ability to modulate cellular signaling pathways makes it a potential lead compound for the development of novel therapeutic agents. Furthermore, preliminary pharmacokinetic studies suggest that this compound has favorable absorption and metabolism profiles, which are essential for its potential use as an oral medication.

Applications in Drug Discovery: The unique structure of (3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid has made it an attractive target for drug discovery efforts. Its ability to interact with various protein targets, such as kinases and receptors, has been explored in recent research. For instance, studies have shown that this compound can inhibit certain enzymes involved in inflammatory responses, making it a candidate for the treatment of chronic inflammatory diseases.

Chemical Modifications and Derivatives: To enhance its pharmacological properties, researchers have synthesized various derivatives of (3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid by modifying the substituents on the furan ring or altering the propanoic acid backbone. These modifications have led to compounds with improved bioavailability and efficacy, paving the way for further preclinical testing.

Safety and Toxicity: As with any potential drug candidate, understanding the safety profile of (3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid is critical. Recent toxicity studies indicate that this compound exhibits low toxicity at therapeutic doses, although further investigations are required to fully assess its long-term safety.

Conclusion: (3S)-3-Hydroxy-3-(5-methylfuran-2-yl)propanoic acid (CAS No. 2227714-77-2) is a versatile molecule with significant potential in both academic research and industrial applications. Its unique structure, coupled with promising biological activity, positions it as a valuable tool in the development of novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the field of medicinal chemistry.